2-bromo-N1,N1-dihexylbenzene-1,4-diamine

• Molecular Formula: C18H31BrN2
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 2-bromo-1-N,1-N-dihexylbenzene-1,4-diamine
• InChI: InChI=1S/C18H31BrN2/c1-3-5-7-9-13-21(14-10-8-6-4-2)18-12-11-16(20)15-17(18)19/h11-12,15H,3-10,13-14,20H2,1-2H3
• InChI Key: QHHFKPNTJJKNMF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN(CCCCCC)C1=C(C=C(C=C1)N)Br

Description

2-bromo-N1,N1-dihexylbenzene-1,4-diamine is a useful research compound. Its molecular formula is C18H31BrN2 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of concentrated hydrochloric acid (4.0 mL), water (100 mL) and iron powder (13.44 g, 241 mmol) was stirred at 65° C. for 15 min. The aqueous layer of the mixture was poured out, and a solution of 2-bromo-N,N-dihexyl-4-nitroaniline (9.28 g, 24.1 mmol) in MeOH (150 mL) was added to the above processed iron powder. The mixture was acidified to pH 3 with hydrochloric acid and stirred at 65° C. for 30 min. The mixture was then cooled to rt, adjusted to pH 10 with Et3N and filtered and the filtrate was concentrated. The residue was dissolved in 150 mL of DCM and the solution was washed with water (100 mL×3) and brine (100 mL), dried over anhydrous Na2SO4 and concentrated in vacuo. The residue was purified by a silica gel column chromatography (PE/EtOAc (V/V)=20:1) to give the title compound as colorless oil (4.40 g, 51%).